BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Inducing
Mitochondrial Swelling with DL-Mevalonolactone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: DL-Mevalonolactone

Cat. No.: B1234971

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mitochondrial swelling is a critical indicator of mitochondrial dysfunction, often preceding cell
death. It is primarily caused by the opening of the mitochondrial permeability transition pore
(mPTP), a non-selective channel in the inner mitochondrial membrane. The &-lactone form of
mevalonic acid, DL-Mevalonolactone, has been identified as an inducer of mitochondrial
swelling, particularly in brain mitochondria.[1] This document provides a detailed guide for
inducing and measuring mitochondrial swelling using DL-Mevalonolactone, including
experimental protocols and a summary of expected quantitative results.

DL-Mevalonolactone disrupts mitochondrial function by decreasing the mitochondrial
membrane potential and the capacity of mitochondria to retain calcium, leading to the opening
of the mPTP and subsequent swelling.[1] These effects are often associated with an increase
in reactive oxygen species (ROS) production.[2][3] Understanding the mechanisms of DL-
Mevalonolactone-induced mitochondrial swelling can provide insights into cellular pathology
and potential therapeutic interventions.

Data Presentation

The following table summarizes the expected concentration-dependent effects of DL-
Mevalonolactone on mitochondrial calcium retention capacity, a key event leading to
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mitochondrial swelling. A decrease in calcium retention capacity indicates an increased
propensity for mPTP opening and swelling.

Effect on Mitochondrial o .
DL-Mevalonolactone . . Inhibition by Cyclosporin
. Calcium Retention
Concentration (mM) . A (1pM)
Capacity

Noticeable decrease in the
0.5 number of Ca2+ pulses Yes

retained

Significant decrease in Ca2+
1.0 ) ) Yes
retention capacity

Pronounced reduction in Ca2+
2.0 retention, leading to rapid Yes

swelling

Data is synthesized from descriptive findings in scientific literature, primarily from studies on
isolated rat brain mitochondria. The exact quantitative values can vary based on experimental
conditions.

Signaling Pathway

The proposed signaling pathway for DL-Mevalonolactone-induced mitochondrial swelling
involves the interplay of calcium, reactive oxygen species, and the mitochondrial permeability
transition pore.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://pubmed.ncbi.nlm.nih.gov/28284974/
https://pubmed.ncbi.nlm.nih.gov/28284974/
https://pubmed.ncbi.nlm.nih.gov/28284974/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1576031/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1576031/
https://moodle2.units.it/pluginfile.php/301827/mod_resource/content/1/Mevalolattone_Neurochem_Int.pdf
https://www.benchchem.com/product/b1234971#step-by-step-guide-to-inducing-mitochondrial-swelling-with-dl-mevalonolactone
https://www.benchchem.com/product/b1234971#step-by-step-guide-to-inducing-mitochondrial-swelling-with-dl-mevalonolactone
https://www.benchchem.com/product/b1234971#step-by-step-guide-to-inducing-mitochondrial-swelling-with-dl-mevalonolactone
https://www.benchchem.com/product/b1234971#step-by-step-guide-to-inducing-mitochondrial-swelling-with-dl-mevalonolactone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1234971?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

